Cas no 1314760-96-7 (2-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid
• CAS No: 1314760-96-7
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 5830981
• PubChem ID: 83745281
• Update Time: 2024-01-15

2-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid
• 1314760-96-7
• EN300-1911468

• Inchi： 1S/C10H10BrClO2/c1-10(2,9(13)14)7-5-6(12)3-4-8(7)11/h3-5H,1-2H3,(H,13,14)
• InChI Key： REAFZAYVEHOCOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C(=O)O)(C)C)Cl

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes